![molecular formula C14H12Cl2N4 B2443608 2-[3-(2,4-Dichloroanilino)-1-(dimethylamino)-2-propenylidene]malononitrile CAS No. 338773-82-3](/img/structure/B2443608.png)
2-[3-(2,4-Dichloroanilino)-1-(dimethylamino)-2-propenylidene]malononitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[3-(2,4-Dichloroanilino)-1-(dimethylamino)-2-propenylidene]malononitrile (DCM) is an organic compound that has a wide range of applications in laboratory experiments and scientific research. DCM is a colorless, volatile liquid that is soluble in water and organic solvents, and is characterized by a strong, pungent odor. It is an important intermediate in the synthesis of many organic compounds, and is used as a solvent in a variety of laboratory experiments. DCM has also been used as a starting material in the synthesis of various pharmaceuticals, pesticides, and dyes.
Scientific Research Applications
Nonlinear Optical Materials
- The synthesis and structural analysis of derivatives related to "2-[3-(2,4-Dichloroanilino)-1-(dimethylamino)-2-propenylidene]malononitrile" reveal their potential use as nonlinear materials. These compounds have donor-acceptor structures which are promising for second-order nonlinear effects, although certain structural forms may not be suitable in the crystalline state (Bogdanov et al., 2019).
Photophysical Characteristics
- Research on malononitrile derivatives shows strong intramolecular charge transfer absorption bands and, in some cases, significant fluorescence emissions. This indicates their utility in photophysical applications, such as fluorescence spectroscopy (Zhao et al., 2007).
Diagnostic Imaging
- A hydrophobic radiofluorinated derivative of malononitrile was used with positron emission tomography to locate neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients. This demonstrates the compound's applicability in diagnostic imaging and neurodegenerative disease research (Shoghi-Jadid et al., 2002).
Fluorescent Probes
- A turn-on fluorescent probe for detecting malononitrile in water and various applications was developed. This probe is significant for monitoring environmental and health risks related to malononitrile exposure (Jung et al., 2020).
properties
IUPAC Name |
2-[(E)-3-(2,4-dichloroanilino)-1-(dimethylamino)prop-2-enylidene]propanedinitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl2N4/c1-20(2)14(10(8-17)9-18)5-6-19-13-4-3-11(15)7-12(13)16/h3-7,19H,1-2H3/b6-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQOZGJCJGOZQOJ-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=C(C#N)C#N)C=CNC1=C(C=C(C=C1)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C(=C(C#N)C#N)/C=C/NC1=C(C=C(C=C1)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.